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Compound of Interest

Compound Name: Anlotinib (hydrochloride)

Cat. No.: B10783339 Get Quote

Welcome to the technical support center for the use of Anlotinib Hydrochloride in cell culture

applications. This guide provides detailed protocols, troubleshooting advice, and answers to

frequently asked questions to ensure the successful integration of this compound into your

research.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Anlotinib Hydrochloride?

A1: The recommended solvent for creating a stock solution of Anlotinib Hydrochloride is

dimethyl sulfoxide (DMSO).[1][2][3][4] It is soluble in DMSO, whereas it is sparingly soluble or

not soluble in water and aqueous buffers alone.[1][2]

Q2: How do I prepare a stock solution of Anlotinib Hydrochloride?

A2: To prepare a stock solution, dissolve Anlotinib Hydrochloride powder in fresh, high-quality

DMSO.[1][5] For example, to make a 1 mg/mL stock solution, add 1 mL of DMSO to 1 mg of

the compound. It is recommended to purge the solvent with an inert gas before use.[1] The

solution should be vortexed until the solid is completely dissolved.

Q3: What should I do if the compound precipitates when I dilute the DMSO stock in my cell

culture medium or PBS?
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A3: Precipitation upon dilution in aqueous solutions is a common issue. Here are some

troubleshooting steps:

Avoid PBS: Phosphate-buffered saline (PBS) may cause precipitation. It is recommended to

use a saline solution or the cell culture medium directly for dilutions.[5]

Dilute Gradually: Perform serial dilutions. First, dilute the DMSO stock solution with cell

culture medium to an intermediate concentration before making the final dilution to the

desired working concentration.

Warm the Medium: Gently warming the cell culture medium to 37°C before adding the drug

stock can sometimes help maintain solubility.

Lower Final DMSO Concentration: Ensure the final concentration of DMSO in your cell

culture well is non-toxic to your cells, typically below 0.1% to 0.5%.[4] High concentrations of

DMSO can also affect compound solubility.

Q4: How should I store the Anlotinib Hydrochloride powder and stock solutions?

A4:

Solid Powder: Store the solid compound, protected from light, at -20°C for long-term storage

(months to years).[2]

DMSO Stock Solution: Aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles and store them at -20°C. For short-term storage (days to weeks), 4°C can

be used.[2]

Aqueous Solutions: It is not recommended to store aqueous dilutions for more than one day.

[1] Always prepare fresh working solutions for your experiments from the DMSO stock.

Q5: What are the primary cellular targets of Anlotinib?

A5: Anlotinib is a multi-target tyrosine kinase inhibitor. Its principal targets include Vascular

Endothelial Growth Factor Receptors (VEGFR1, VEGFR2, VEGFR3), Fibroblast Growth Factor

Receptors (FGFR1-4), and Platelet-Derived Growth Factor Receptors (PDGFRα/β).[2][6] It also
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inhibits other kinases such as c-Kit and Ret.[2][6] By blocking these pathways, Anlotinib inhibits

angiogenesis (the formation of new blood vessels) and tumor cell proliferation.[7][8]

Quantitative Data Summary
The solubility of Anlotinib Hydrochloride varies depending on the solvent. The data below is

compiled for your reference.

Solvent Maximum Solubility Citation

DMSO ~1 mg/mL [1][3][6]

DMSO (fresh, anhydrous) Up to 48-96 mg/mL [5]

Dimethyl Formamide (DMF) ~0.5 mg/mL [1][3]

1:3 DMSO:PBS (pH 7.2) ~0.25 mg/mL [1][3][6]

Water Not Soluble / Sparingly Soluble [1][2]

Note: The solubility in DMSO can be significantly affected by the presence of moisture. Using

fresh, anhydrous DMSO is recommended for achieving higher concentrations.[5]

Experimental Protocols
Protocol 1: Preparation of Anlotinib Hydrochloride Stock
Solution
Objective: To prepare a concentrated stock solution of Anlotinib Hydrochloride in DMSO for use

in cell culture experiments.

Materials:

Anlotinib Hydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer
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Procedure:

Calculate Required Mass: Determine the desired concentration and volume of your stock

solution. For a 1 mg/mL stock solution, you will weigh out 1 mg of Anlotinib Hydrochloride

powder.

Weigh Compound: Carefully weigh the Anlotinib Hydrochloride powder in a sterile

microcentrifuge tube.

Add Solvent: Add the calculated volume of anhydrous DMSO to the tube. For 1 mg of

powder to make a 1 mg/mL solution, add 1 mL of DMSO.

Dissolve: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if needed.

Sterilization (Optional): If required, the concentrated stock solution can be sterilized by

filtering through a 0.22 µm syringe filter compatible with DMSO.

Storage: Aliquot the stock solution into single-use, sterile cryovials to minimize freeze-thaw

cycles. Store at -20°C for long-term stability.

Protocol 2: Preparation of Working Solution for Cell
Treatment
Objective: To dilute the concentrated DMSO stock solution to the final working concentration in

cell culture medium.

Procedure:

Thaw Stock Solution: Thaw one aliquot of the Anlotinib Hydrochloride DMSO stock solution

at room temperature.

Prepare Intermediate Dilution: Perform a serial dilution. For example, to achieve a final

concentration of 10 µM in your cell culture plate, first dilute the 1 mg/mL stock (approx. 2253

µM, based on FW 443.9 g/mol ) into fresh, pre-warmed (37°C) cell culture medium to create

an intermediate stock of 100 µM.
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Prepare Final Working Solution: Add the appropriate volume of the intermediate stock to the

wells of your cell culture plate containing cells and medium to reach the final desired

concentration. Ensure the final DMSO concentration remains below 0.1%.

Control Group: Remember to treat your control (untreated) cells with the same final

concentration of DMSO as the experimental groups.
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Caption: Workflow for preparing Anlotinib Hydrochloride solutions.
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Caption: Anlotinib's primary signaling pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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